Cas no 874289-14-2 (4-(Diethylcarbamoyl)-3-fluorophenylboronic acid)

• Product Name: 4-(Diethylcarbamoyl)-3-fluorophenylboronic acid
• CAS No: 874289-14-2
• MF: C₁₁H₁₅BFNO₃
• MW: 239.05110669136
• MDL: MFCD08436057
• CID: 709659
• PubChem ID: 44717476
• Update Time: 2025-04-19

4-(Diethylcarbamoyl)-3-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(Diethylcarbamoyl)-3-fluorophenyl)boronic acid
• [4-(diethylcarbamoyl)-3-fluoro-phenyl]boronic acid
• 4-Diethylcarbamoyl-3-fluorobenzeneboronic acid
• [4-(diethylcarbamoyl)-3-fluorophenyl]boronic acid
• 4-(Diethylcarbamoyl)-3-fluorophenylboronic acid
• Boronic acid,B-[4-[(diethylamino)carbonyl]-3-fluorophenyl]-
• AM87336
• I12115
• DTXSID30660196
• 4-(Diethylcarbamoyl)-3-fluorobenzeneboronic acid
• (4-(Diethylcarbamoyl)-3-fluorophenyl)boronicacid
• [4-(diethylcarbamoyl)-3-fluoranyl-phenyl]boronic acid
• AKOS015838585
• BS-24037
• [4-[diethylamino(oxo)methyl]-3-fluorophenyl]boronic acid
• MFCD08436057
• A842182
• 874289-14-2
• DB-367040

• MDL： MFCD08436057
• Inchi： 1S/C11H15BFNO3/c1-3-14(4-2)11(15)9-6-5-8(12(16)17)7-10(9)13/h5-7,16-17H,3-4H2,1-2H3
• InChI Key： PYEVVMUOQIUNFL-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C=CC=1C(N(CC)CC)=O

Computed Properties

• Exact Mass: 239.11300
• Monoisotopic Mass: 239.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.21
• Melting Point: 158-160
• Boiling Point: 433.3±55.0 °C at 760 mmHg
• Flash Point: 215.9±31.5 °C
• Refractive Index: 1.526
• PSA: 60.77000
• LogP: -0.01250

4-(Diethylcarbamoyl)-3-fluorophenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Keep Cold
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters